Cas no 121133-60-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-)

3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- structure
121133-60-6 structure
Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
CAS No:121133-60-6
MF:C11H23NO4
MW:233.304623842239
CID:200948
PubChem ID:129374
Update Time:2025-04-19

3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
    • (2R,3R,4R,5S)-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
    • N-pentyl-1-deoxynojirimycin
    • (2R-(2alpha,3beta,4alpha,5beta))-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
    • (2R,3R,4R,5S)-2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
    • 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-pentyl-, (2R-(2alpha,3beta,4alpha,5beta))-
    • Pentyldnm
    • UNII-5M3UVZ2DXU
    • SCHEMBL9798003
    • 2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
    • 5M3UVZ2DXU
    • CHEMBL1651549
    • 121133-60-6
    • DTXSID50923694
    • BDBM50335399
    • N-pentyl-1-deoxy-nojirimycin
    • Inchi: 1S/C11H23NO4/c1-2-3-4-5-12-6-9(14)11(16)10(15)8(12)7-13/h8-11,13-16H,2-7H2,1H3/t8-,9+,10-,11-/m1/s1
    • InChI Key: HCZQIIVHWYFIPW-LMLFDSFASA-N
    • SMILES: O[C@H]1[C@@H]([C@H](CN(CCCCC)[C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 233.162708
  • Monoisotopic Mass: 233.162708
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.201
  • Boiling Point: 405.5°Cat760mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.539
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd